N,N'-Bis(vinylsulfonylacetyl)ethylenediamine
Overview
Description
N,N’-Bis(vinylsulfonylacetyl)ethylenediamine is a chemical compound with the molecular formula C10H16N2O6S2 and a molecular weight of 324.38 . It is also known by the synonym Ethylenebis(vinylsulfonylacetamide) . The compound appears as a white to almost white powder or crystal .
Molecular Structure Analysis
The InChI code for N,N’-Bis(vinylsulfonylacetyl)ethylenediamine is1S/C10H16N2O6S2/c1-3-19(15,16)7-9(13)11-5-6-12-10(14)8-20(17,18)4-2/h3-4H,1-2,5-8H2,(H,11,13)(H,12,14) . This indicates the specific atomic connectivity and stereochemistry of the molecule. Physical And Chemical Properties Analysis
N,N’-Bis(vinylsulfonylacetyl)ethylenediamine is a solid at 20 degrees Celsius . . It is soluble in hot methanol .Scientific Research Applications
Biological Applications
This compound has been used in the synthesis and characterization of N,N’-(ethane-1,2-diyl)bis(benzamides). These benzamides have been evaluated for their in vitro biological and molecular docking potential . They have been found to be highly biocompatible against human red blood cells (hRBCs) at higher concentrations . Some of these benzamides have also shown good dose-dependent response in in vitro antileishmanial assays .
Antileishmanial Potential
The bis-amides synthesized from this compound have been tested for their leishmaniacidal potential. Some of them displayed good dose-dependent response. For instance, the bis-amide (3f) caused 85% inhibition and was ranked as the most effective leishmaniacidal bis-amides .
Apoptotic Potential
The biocompatible bis-amides synthesized from this compound were subjected to in vitro DNA ladder assay to analyze their apoptotic potential. The results suggest that these bis-amides are highly degradative toward DNA causing the appearance of more than one bands or complete degradation of DNA .
Fluorescence Chemosensors
In the field of fluorescence chemosensors with potential applications as emissive sensing materials, different approaches have been followed for their synthesis . Although the specific role of “N,N’-(Ethane-1,2-diyl)bis(2-(vinylsulfonyl)acetamide)” in this application is not explicitly mentioned, it’s plausible that it could be used in the synthesis of these chemosensors.
Synthesis of Novel Thieno[2,3-b]pyridines
The scope of research has been expanded to encompass the synthesis of novel thieno[2,3-b]pyridines coupled to N-arylacetamide units via carbonylphenoxy groups . This compound could potentially be used as a precursor in such syntheses.
Crystallography
This compound has been used in the synthesis of complex crystal structures. For instance, it has been used in the synthesis of N′,N′′′-(((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))bis(methaneylylidene))bis(2-hydroxybenzohydrazide)nickel (II), a complex with potential applications in various fields .
Safety and Hazards
N,N’-Bis(vinylsulfonylacetyl)ethylenediamine is classified as dangerous. It may cause serious eye damage and may cause an allergic skin reaction . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/eye protection/face protection, and washing with plenty of soap and water if it comes into contact with the skin .
properties
IUPAC Name |
2-ethenylsulfonyl-N-[2-[(2-ethenylsulfonylacetyl)amino]ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O6S2/c1-3-19(15,16)7-9(13)11-5-6-12-10(14)8-20(17,18)4-2/h3-4H,1-2,5-8H2,(H,11,13)(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWZOJDWOQYTACD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CS(=O)(=O)CC(=O)NCCNC(=O)CS(=O)(=O)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00338870 |
Source
|
| Record name | N,N'-Bis(vinylsulfonylacetyl)ethylenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00338870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Bis(vinylsulfonylacetyl)ethylenediamine | |
CAS RN |
66710-66-5 |
Source
|
| Record name | N,N′-1,2-Ethanediylbis[2-(ethenylsulfonyl)acetamide] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=66710-66-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Bis(vinylsulfonylacetamido)ethane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066710665 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N'-Bis(vinylsulfonylacetyl)ethylenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00338870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-bis(vinylsulfonylacetamido)ethane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.639 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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